(3R-trans)-3-Methyl-6-(1-methylvinyl)cyclohexene
(3R-trans)-3-Methyl-6-(1-methylvinyl)cyclohexene
Isolimonene belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Isolimonene is considered to be a practically insoluble (in water) and relatively neutral molecule. Isolimonene has been primarily detected in saliva. Within the cell, isolimonene is primarily located in the membrane (predicted from logP) and cytoplasm.
Isolimonene is a p-menthane monoterpenoid.
Isolimonene is a p-menthane monoterpenoid.
Brand Name:
Vulcanchem
CAS No.:
5113-87-1
VCID:
VC0191713
InChI:
InChI=1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,6,9-10H,1,5,7H2,2-3H3/t9-,10-/m0/s1
SMILES:
CC1CCC(C=C1)C(=C)C
Molecular Formula:
C10H16
Molecular Weight:
136.23 g/mol
(3R-trans)-3-Methyl-6-(1-methylvinyl)cyclohexene
CAS No.: 5113-87-1
Natural Products
VCID: VC0191713
Molecular Formula: C10H16
Molecular Weight: 136.23 g/mol
| CAS No. | 5113-87-1 |
|---|---|
| Product Name | (3R-trans)-3-Methyl-6-(1-methylvinyl)cyclohexene |
| Molecular Formula | C10H16 |
| Molecular Weight | 136.23 g/mol |
| IUPAC Name | (3R,6R)-3-methyl-6-prop-1-en-2-ylcyclohexene |
| Standard InChI | InChI=1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,6,9-10H,1,5,7H2,2-3H3/t9-,10-/m0/s1 |
| Standard InChIKey | TWCNAXRPQBLSNO-UWVGGRQHSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@H](C=C1)C(=C)C |
| SMILES | CC1CCC(C=C1)C(=C)C |
| Canonical SMILES | CC1CCC(C=C1)C(=C)C |
| Description | Isolimonene belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Isolimonene is considered to be a practically insoluble (in water) and relatively neutral molecule. Isolimonene has been primarily detected in saliva. Within the cell, isolimonene is primarily located in the membrane (predicted from logP) and cytoplasm. Isolimonene is a p-menthane monoterpenoid. |
| Synonyms | (1R)-(+)-trans-Isolimonene |
| PubChem Compound | 78790 |
| Last Modified | Nov 11 2021 |
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